Cas no 161610-02-2 (4-(Piperidin-4-YL)benzene-1,3-diol)

4-(Piperidin-4-YL)benzene-1,3-diol is a versatile chemical intermediate featuring a piperidine-substituted resorcinol core. Its bifunctional structure, combining a phenolic hydroxyl group and a secondary amine, makes it valuable in pharmaceutical and organic synthesis. The compound exhibits potential as a building block for bioactive molecules, particularly in the development of CNS-targeting drugs due to its piperidine moiety. Its rigid aromatic backbone enhances stability, while the hydroxyl groups offer sites for further functionalization. The compound is typically handled under controlled conditions due to its reactive groups. Suitable for research applications, it serves as a precursor in medicinal chemistry and material science, where its structural features contribute to tailored molecular design.
4-(Piperidin-4-YL)benzene-1,3-diol structure
161610-02-2 structure
Product Name:4-(Piperidin-4-YL)benzene-1,3-diol
CAS No:161610-02-2
MF:C11H15NO2
MW:193.242303133011
CID:5772608
PubChem ID:19029108
Update Time:2025-05-28

4-(Piperidin-4-YL)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 4-piperidin-4-yl-benzene-1,3-diol
    • EN300-1838410
    • 161610-02-2
    • 4-(PIPERIDIN-4-YL)BENZENE-1,3-DIOL
    • SCHEMBL8315420
    • C91307
    • 1,3-Benzenediol, 4-(4-piperidinyl)-
    • 4-(Piperidin-4-YL)benzene-1,3-diol
    • Inchi: 1S/C11H15NO2/c13-9-1-2-10(11(14)7-9)8-3-5-12-6-4-8/h1-2,7-8,12-14H,3-6H2
    • InChI Key: CHWVVOMYPNFTEX-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1C1CCNCC1)O

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.5Ų

4-(Piperidin-4-YL)benzene-1,3-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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